Isopropyl 5-[(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C22H25NO5S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: propan-2-yl 2-methyl-5-[(2,4,6-trimethylphenyl)sulfonylamino]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H25NO5S/c1-12(2)27-22(24)20-16(6)28-19-8-7-17(11-18(19)20)23-29(25,26)21-14(4)9-13(3)10-15(21)5/h7-12,23H,1-6H3
• InChI Key: FWHXNNKTIUKOCT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)OC(=C3C(=O)OC(C)C)C)C

Description

Isopropyl 5-[(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a benzofuran derivative that possesses unique properties that make it an attractive target for research.

Scientific Research Applications

Isopropyl 5-[(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate has been extensively studied for its potential applications in drug development. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been investigated for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.

Mechanism of Action

The mechanism of action of Isopropyl 5-[(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate is not fully understood. However, studies have suggested that it may exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that this compound may inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Isopropyl 5-[(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate has been shown to have significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of Isopropyl 5-[(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate is its potent anticancer activity. This makes it an attractive target for research in the field of oncology. However, one of the limitations of this compound is its potential toxicity. More research is needed to determine the safety and toxicity of this compound before it can be used in clinical trials.

Future Directions

There are several future directions for research on Isopropyl 5-[(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate. One area of research could focus on determining the optimal dosage and administration route of this compound for maximum efficacy and minimal toxicity. Another area of research could focus on developing analogs of this compound with improved pharmacological properties. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of Isopropyl 5-[(mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate involves the reaction between mesitylsulfonyl chloride and 2-methyl-3-hydroxybenzoic acid in the presence of a base such as triethylamine. The resulting product is then treated with isopropyl chloroformate to obtain the final compound. This synthesis method has been optimized to yield high purity and high yield of the final product.